N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C20H19FN4O5S2/c1-28-14-8-11(9-15(29-2)17(14)30-3)18(27)23-19-24-25-20(32-19)31-10-16(26)22-13-6-4-12(21)5-7-13/h4-9H,10H2,1-3H3,(H,22,26)(H,23,24,27)
• InChI Key: SYURXTYFSBYXDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C20H19FN4O5S2
• Molecular Weight: 478.5 g/mol

Description

N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C20H19FN4O5S2 and its molecular weight is 478.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications Compounds containing elements of the target molecule's structure, such as fluorobenzamides and thiadiazoles, have been synthesized and evaluated for their antimicrobial properties. For instance, fluorobenzamides with thiazole and thiazolidine cores have shown promising antimicrobial activity against a range of bacteria and fungi, highlighting the significance of the fluorine atom and the benzoyl group in enhancing antimicrobial effects (Desai, Rajpara, & Joshi, 2013). Another study synthesized fluorine-containing thiadiazolotriazinones, demonstrating potent antibacterial activities, suggesting the potential of similar compounds in developing new antimicrobial agents (Holla, Bhat, & Shetty, 2003).

Cancer Research In cancer research, derivatives of 1,3,4-thiadiazoles have been investigated for their pharmacological potential. Specific analogs have shown promising anticancer activities against various cancer cell lines, including those derived from nervous system cancers and peripheral cancers like colon adenocarcinoma and lung carcinoma. The anticancer effect was attributed to decreased cell division and inhibited cell migration, with some compounds also demonstrating neuroprotective activity in neuronal cultures (Rzeski, Matysiak, & Kandefer-Szerszeń, 2007).

Photochemical and Photophysical Properties Research into 1,3,4-thiadiazole derivatives has also explored their photochemical and photophysical properties. Studies on substituent, molecular aggregation, and pH effects on the fluorescence of these compounds can offer insights into their applications in developing fluorescence probes or pharmaceuticals with specific fluorescence-based mechanisms, potentially useful in diagnostics or as therapeutic agents (Budziak et al., 2019).